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Compound of Interest

Compound Name: 10-Formylfolic acid-d4

Cat. No.: B563110 Get Quote

Essential safety and logistical information for researchers, scientists, and drug development

professionals on the proper handling and disposal of 10-Formylfolic acid-d4.

This guide provides a detailed overview of the necessary personal protective equipment (PPE),

handling procedures, and disposal protocols for 10-Formylfolic acid-d4. Adherence to these

guidelines is crucial for ensuring laboratory safety and maintaining experimental integrity.

Personal Protective Equipment (PPE)
When handling 10-Formylfolic acid-d4, which may cause allergic skin reactions or respiratory

difficulties upon inhalation, a comprehensive PPE strategy is mandatory.[1] The following table

summarizes the required equipment.
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PPE Category Item Specifications

Eye and Face Protection
Safety Glasses with Side

Shields or Goggles

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[2]

Skin Protection Chemical-resistant Gloves

Nitrile or other appropriate

material. Inspect for tears or

holes before use.

Laboratory Coat
Long-sleeved to prevent skin

exposure.

Respiratory Protection Air-purifying Respirator

Recommended, especially

when handling the powder

form to avoid dust inhalation.

[1][3]

Operational Plan: Step-by-Step Handling Protocol
Proper handling of 10-Formylfolic acid-d4 is critical to prevent contamination and ensure user

safety. The following workflow outlines the key steps from receiving to storage.
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Workflow for Handling 10-Formylfolic Acid-d4

Receiving and Inspection

Preparation and Handling

Storage

Receive Shipment

Inspect Packaging for Damage

Don Appropriate PPE

If intact

Work in a Well-Ventilated Area

Carefully Weigh and Prepare Solutions

Store in a Tightly Sealed Container

Keep in a Cool, Dry, and Well-Ventilated Place

Protect from Light

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 10-Formylfolic acid-d4.
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Experimental Protocol for Safe Handling:

Receiving and Inspection:

Upon receipt, visually inspect the outer packaging for any signs of damage or leakage.

If the packaging is compromised, do not open it. Follow your institution's protocol for

damaged chemical shipments.

Preparation and Handling:

Before handling, ensure you are in a well-ventilated laboratory space, preferably within a

chemical fume hood.[3]

Put on all required PPE as detailed in the table above. This includes safety glasses, a lab

coat, and chemical-resistant gloves.[3] For handling the solid form, a respirator is

recommended to avoid inhaling dust.[1][3]

When weighing the compound, use a spatula and handle it gently to minimize dust

generation.[2]

If preparing solutions, add the solid to the solvent slowly to avoid splashing.

Storage:

After use, ensure the container is tightly sealed to prevent exposure to air and moisture.[2]

Store the container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong bases and oxidizing agents.[2]

The compound is light-sensitive and should be protected from direct sunlight.[2] Long-term

storage in a refrigerator (2-8°C) is recommended.[4]

Disposal Plan
Proper disposal of 10-Formylfolic acid-d4 and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.
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Waste Type Disposal Procedure

Unused 10-Formylfolic acid-d4

Dispose of as hazardous chemical waste in

accordance with local, state, and federal

regulations. Do not dispose of down the drain.

Contaminated Materials (e.g., gloves, wipes)
Place in a sealed, labeled bag and dispose of as

chemical waste.

Empty Containers

Triple rinse with a suitable solvent. The rinsate

should be collected and treated as hazardous

waste. Dispose of the rinsed container

according to institutional guidelines.

Disposal Protocol:

Segregation: Keep 10-Formylfolic acid-d4 waste separate from other chemical waste

streams unless otherwise instructed by your institution's environmental health and safety

(EHS) department.

Labeling: Clearly label all waste containers with the chemical name and associated hazards.

Collection: Arrange for waste collection through your institution's EHS-approved hazardous

waste disposal service.[3]

By adhering to these safety and logistical guidelines, researchers can minimize risks and

ensure the safe and effective use of 10-Formylfolic acid-d4 in their work. Always consult your

institution's specific safety protocols and the manufacturer's Safety Data Sheet (SDS) for the

most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/10-Formylfolic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/10-Formylfolic-acid
https://www.fishersci.com/store/msds?partNumber=AC216630100&productDescription=FOLIC+ACID+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/10-formylfolic-acid-25-mg-pd180521106186.html
https://clearsynth.com/product/10-formylfolic-acid
https://www.benchchem.com/product/b563110#personal-protective-equipment-for-handling-10-formylfolic-acid-d4
https://www.benchchem.com/product/b563110#personal-protective-equipment-for-handling-10-formylfolic-acid-d4
https://www.benchchem.com/product/b563110#personal-protective-equipment-for-handling-10-formylfolic-acid-d4
https://www.benchchem.com/product/b563110#personal-protective-equipment-for-handling-10-formylfolic-acid-d4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b563110?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

